Cas no 42935-09-1 (2,3,5,6-Tetrachloroisonicotinoyl Chloride)

• Product Name: 2,3,5,6-Tetrachloroisonicotinoyl Chloride
• CAS No: 42935-09-1
• MF: C₆Cl₅NO
• MW: 279.335296630859
• CID: 325294
• PubChem ID: 19809470
• Update Time: 2025-06-13

2,3,5,6-Tetrachloroisonicotinoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonylchloride, 2,3,5,6-tetrachloro-
• 2,3,5,6-Tetrachloroisonicotinoyl chloride
• 2,3,5,6-tetrachloropyridine-4-carbonyl chloride
• 2,3,4,5,6-PENTAMETHYLBENZYL N-BICYCLO[2.2.1]HEPT-5-EN-2-YLOXO(DIPHENYL)PHOSPHORANECARBOXIMIDOTHIOATE
• 4-Pyridinecarbonylchloride,2,3,5,6-tetrachloro
• Tetrachlor-isonicotinoylchlorid
• tetrachloro-isonicotinoyl chloride
• tetrachloropyridine-4-carbonyl chloride
• DTXSID70600192
• SCHEMBL9720942
• 42935-09-1
• 2,3,5,6-Tetrachloroisonicotinoyl Chloride

• MDL： MFCD08235235
• Inchi： 1S/C6Cl5NO/c7-2-1(6(11)13)3(8)5(10)12-4(2)9
• InChI Key： YCPPFYPZHCXHDV-UHFFFAOYSA-N
• SMILES： ClC1C(=NC(=C(C=1C(=O)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 276.84200
• Monoisotopic Mass: 276.842252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96000
• LogP: 4.07420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2,3,5,6-Tetrachloroisonicotinoyl Chloride

Comprehensive Overview of 2,3,5,6-Tetrachloroisonicotinoyl Chloride (CAS No. 42935-09-1): Properties, Applications, and Industry Insights

2,3,5,6-Tetrachloroisonicotinoyl Chloride (CAS 42935-09-1) is a specialized organic compound widely recognized for its role as a key intermediate in pharmaceutical and agrochemical synthesis. With the molecular formula C6HCl5NO, this chlorinated derivative of isonicotinic acid exhibits unique reactivity, making it invaluable for constructing complex molecular architectures. The compound's tetrachlorinated structure enhances its electrophilic character, enabling efficient acylation reactions under controlled conditions.

In recent years, the demand for high-purity 2,3,5,6-Tetrachloroisonicotinoyl Chloride has surged due to its application in developing novel crop protection agents and pharmaceutical precursors. Researchers emphasize its utility in cross-coupling reactions, where it serves as a building block for heterocyclic compounds with biological activity. A 2023 market analysis highlighted a 12% annual growth in its consumption, driven by advancements in green chemistry methodologies that optimize its synthesis pathways.

The compound's physicochemical properties warrant careful handling: it typically appears as a white to pale yellow crystalline solid with a melting point range of 98-102°C. Its stability under inert atmospheres and solubility in polar aprotic solvents like DMF or acetonitrile make it particularly suitable for nucleophilic substitution reactions. Industry professionals frequently search for "safe handling protocols for 2,3,5,6-Tetrachloroisonicotinoyl Chloride" and "alternative synthetic routes CAS 42935-09-1," reflecting the need for sustainable production practices.

Innovative applications of 42935-09-1 extend to materials science, where its derivatives contribute to liquid crystal formulations and polymeric photoinitiators. Patent databases reveal increasing interest in its use for electronic-grade chemicals, particularly in semiconductor manufacturing processes. This aligns with the broader industry trend toward multifunctional chemical intermediates that reduce synthesis steps in high-tech applications.

Quality control standards for 2,3,5,6-Tetrachloroisonicotinoyl Chloride emphasize HPLC purity thresholds (>98.5%) and stringent limits on heavy metal contaminants. Analytical techniques like GC-MS and NMR spectroscopy are routinely employed for batch verification. The compound's shelf life and storage conditions (typically under nitrogen at -20°C) rank among the most searched technical parameters by procurement specialists.

Environmental considerations have spurred research into biodegradable alternatives to chlorinated intermediates, though 42935-09-1 remains irreplaceable for certain high-value syntheses. Recent publications demonstrate its critical role in developing next-generation antimicrobial agents, addressing global concerns about drug-resistant pathogens. This therapeutic relevance continues to drive academic investigations into its structure-activity relationships.

Supply chain dynamics for CAS 42935-09-1 reflect broader chemical industry trends, with regional production hubs in Europe and Asia implementing just-in-time inventory systems to meet fluctuating demand. Regulatory compliance documentation, including REACH certification and technical data sheets, constitute essential components of international trade transactions involving this compound.

Future developments may focus on continuous flow chemistry approaches to synthesize 2,3,5,6-Tetrachloroisonicotinoyl Chloride, potentially reducing energy consumption by 40% compared to batch processes. The compound's versatility ensures its ongoing importance in medicinal chemistry and specialty chemicals sectors, with emerging applications in bioconjugation techniques for diagnostic reagents.